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Compound of Interest

Compound Name: (R)-ONO-2952

Cat. No.: B10829530 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

instructions and troubleshooting advice for preparing stock solutions of (R)-ONO-2952 in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing (R)-ONO-2952 stock solutions?

A1: The recommended solvent for preparing (R)-ONO-2952 stock solutions is Dimethyl

Sulfoxide (DMSO).

Q2: What is the solubility of (R)-ONO-2952 in DMSO?

A2: The solubility of (R)-ONO-2952 in DMSO is 220 mg/mL, which corresponds to a

concentration of 551.57 mM.[1][2] It is important to use newly opened, anhydrous DMSO for

optimal solubility, as DMSO is hygroscopic and absorbed water can affect solubility.[1][2]

Q3: How should I store the (R)-ONO-2952 stock solution?

A3: Once prepared, the stock solution should be aliquoted to avoid repeated freeze-thaw

cycles.[1][2][3][4] Recommended storage conditions are:

-80°C for up to 6 months.[1][2][3][4]

-20°C for up to 1 month.[1][2][3][4][5]
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Q4: Do I need to take any special precautions when dissolving (R)-ONO-2952 in DMSO?

A4: Yes, for optimal dissolution, it is recommended to use ultrasonic treatment.[1][2] This will

help to ensure the compound is fully dissolved.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

(R)-ONO-2952 does not fully

dissolve in DMSO.

1. The concentration is too

high. 2. The DMSO has

absorbed water (hygroscopic).

3. Insufficient mixing.

1. Do not exceed the maximum

solubility of 220 mg/mL. 2. Use

a fresh, unopened bottle of

anhydrous or molecular sieve-

dried DMSO. 3. Use an

ultrasonic bath to aid

dissolution.

Precipitate forms in the stock

solution upon storage.

1. The storage temperature is

not low enough. 2. The

solution was not fully dissolved

initially. 3. The stock solution

was subjected to multiple

freeze-thaw cycles.

1. Store aliquots at -80°C for

long-term storage. 2. Ensure

the compound is completely

dissolved before storage,

using sonication if necessary.

3. Prepare single-use aliquots

to avoid repeated freezing and

thawing.

Inconsistent experimental

results using the stock

solution.

1. Degradation of the

compound due to improper

storage. 2. Inaccurate initial

concentration.

1. Follow the recommended

storage guidelines strictly

(-80°C for up to 6 months). 2.

Carefully weigh the (R)-ONO-

2952 and accurately measure

the volume of DMSO.

Quantitative Data Summary
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Parameter Value Unit Reference

Molecular Weight 398.86 g/mol [6]

Solubility in DMSO 220 mg/mL [1][2]

Molar Solubility in

DMSO
551.57 mM [1][2]

Long-term Storage -80 °C [1][2][3][4]

Short-term Storage -20 °C [1][2][3][4][5]

Long-term Stability 6 Months [1][2][3][4]

Short-term Stability 1 Month [1][2][3][4][5]

Experimental Protocol: Preparation of a 100 mM (R)-
ONO-2952 Stock Solution
This protocol describes the preparation of 1 mL of a 100 mM stock solution of (R)-ONO-2952 in

DMSO.

Materials:

(R)-ONO-2952 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated pipettes

Analytical balance

Ultrasonic bath

Procedure:

Calculate the required mass of (R)-ONO-2952:
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Molecular Weight (MW) of (R)-ONO-2952 = 398.86 g/mol

Desired Concentration (C) = 100 mM = 0.1 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C * V * MW = 0.1 mol/L * 0.001 L * 398.86 g/mol = 0.039886 g = 39.89 mg

Weighing:

Accurately weigh 39.89 mg of (R)-ONO-2952 powder on an analytical balance and

transfer it to a microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the (R)-ONO-2952
powder.

Vortex the tube briefly to mix the contents.

Place the tube in an ultrasonic bath and sonicate until the solid is completely dissolved.

Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10 µL or 20 µL) in sterile

microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Workflow Diagram
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Stock Solution Preparation

Storage

1. Weigh (R)-ONO-2952

2. Add Anhydrous DMSO

Transfer to tube

3. Sonicate to Dissolve

Vortex briefly

4. Aliquot Solution

Ensure complete dissolution

Long-term (-80°C, 6 months) Short-term (-20°C, 1 month)

Click to download full resolution via product page

Caption: Workflow for preparing and storing (R)-ONO-2952 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: (R)-ONO-2952 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829530#preparing-r-ono-2952-stock-solutions-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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